Cas no 5441-01-0 (2,2-dimethylpropyl 2-bromopropanoate)
5441-01-0 structure
Product Name:2,2-dimethylpropyl 2-bromopropanoate
CAS No:5441-01-0
MF:C8H15BrO2
MW:223.107502222061
CID:941111
PubChem ID:228009
Update Time:2025-04-19
2,2-dimethylpropyl 2-bromopropanoate Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethylpropyl 2-bromopropanoate
- 2-bromo-propionic acid neopentyl ester
- 2-Brom-propionsaeure-neopentylester
- AC1L5FWV
- AC1Q2455
- AG-K-84686
- AR-1K6809
- CTK5A0892
- Neopentyl 2-bromopropanoate
- NSC20554
- DTXSID20281152
- NSC-20554
- 2-Bromopropionic acid, 2,2-dimethylpropyl ester
- FSEZYMCROKYKBK-UHFFFAOYSA-N
- 5441-01-0
- Neopentyl 2-bromopropanoate #
-
- Inchi: 1S/C8H15BrO2/c1-6(9)7(10)11-5-8(2,3)4/h6H,5H2,1-4H3
- InChI Key: FSEZYMCROKYKBK-UHFFFAOYSA-N
- SMILES: BrC(C)C(=O)OCC(C)(C)C
Computed Properties
- Exact Mass: 222.02555
- Monoisotopic Mass: 222.025542
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 3
Experimental Properties
- Density: 1.255
- Boiling Point: 187.9°C at 760 mmHg
- Flash Point: 75.2°C
- Refractive Index: 1.458
- PSA: 26.3
- LogP: 2.35910
2,2-dimethylpropyl 2-bromopropanoate Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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